Cas no 522655-88-5 (3-{2-[(3-chlorophenyl)methoxy]-3-methoxyphenyl}-2-cyano-N-(2-hydroxy-4-nitrophenyl)prop-2-enamide)

• Product Name: 3-{2-[(3-chlorophenyl)methoxy]-3-methoxyphenyl}-2-cyano-N-(2-hydroxy-4-nitrophenyl)prop-2-enamide
• CAS No: 522655-88-5
• MF: C₂₄H₁₈ClN₃O₆
• MW: 479.869225025177
• CID: 5887458
• PubChem ID: 5950878
• Update Time: 2025-07-17

3-{2-[(3-chlorophenyl)methoxy]-3-methoxyphenyl}-2-cyano-N-(2-hydroxy-4-nitrophenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 3-{2-[(3-chlorophenyl)methoxy]-3-methoxyphenyl}-2-cyano-N-(2-hydroxy-4-nitrophenyl)prop-2-enamide
• AKOS001058792
• EN300-26603320
• 522655-88-5

• Inchi： 1S/C24H18ClN3O6/c1-33-22-7-3-5-16(23(22)34-14-15-4-2-6-18(25)10-15)11-17(13-26)24(30)27-20-9-8-19(28(31)32)12-21(20)29/h2-12,29H,14H2,1H3,(H,27,30)/b17-11+
• InChI Key： SCLBRUSRSYIKHA-GZTJUZNOSA-N
• SMILES： ClC1=CC=CC(=C1)COC1=C(C=CC=C1/C=C(\C#N)/C(NC1C=CC(=CC=1O)[N+](=O)[O-])=O)OC

Computed Properties

• Exact Mass: 479.0884130g/mol
• Monoisotopic Mass: 479.0884130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 793
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 137Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on 3-{2-[(3-chlorophenyl)methoxy]-3-methoxyphenyl}-2-cyano-N-(2-hydroxy-4-nitrophenyl)prop-2-enamide

Professional Introduction to Compound with CAS No. 522655-88-5 and Product Name: 3-{2-[(3-chlorophenyl)methoxy]-3-methoxyphenyl}-2-cyano-N-(2-hydroxy-4-nitrophenyl)prop-2-enamide

The compound with the CAS number 522655-88-5 and the product name 3-{2-[(3-chlorophenyl)methoxy]-3-methoxyphenyl}-2-cyano-N-(2-hydroxy-4-nitrophenyl)prop-2-enamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex aromatic structure and functional groups, has garnered attention for its potential applications in medicinal chemistry and drug discovery. The presence of multiple aromatic rings, including chloro and methoxy substituents, along with cyano and hydroxynitro functional groups, suggests a rich chemical reactivity that can be leveraged for developing novel therapeutic agents.

In recent years, there has been a growing interest in designing molecules that exhibit dual functionality, capable of interacting with multiple biological targets simultaneously. The compound in question, with its intricate scaffold, appears to be well-suited for such applications. Specifically, the 3-chlorophenyl)methoxy and 3-methoxyphenyl moieties contribute to its ability to modulate various biological pathways. These structural features are reminiscent of many successful drugs that have been approved in recent years, highlighting the importance of this compound in the context of modern drug development.

The cyano group at the prop-2-enamide position introduces a site for further chemical modification, allowing for the exploration of diverse derivatives. This versatility is particularly valuable in medicinal chemistry, where slight alterations in molecular structure can lead to significant changes in biological activity. The 2-hydroxy-4-nitrophenyl moiety further enhances the compound's potential by providing a hydrogen bond donor/acceptor site, which is crucial for interactions with biological targets such as enzymes and receptors.

Recent studies have demonstrated the importance of aromatic compounds with multiple substituents in the development of pharmacological agents. For instance, molecules containing chloro and methoxy groups have been shown to exhibit potent activity against various diseases, including cancer and infectious disorders. The compound under discussion shares these structural characteristics, making it a promising candidate for further investigation.

The field of medicinal chemistry has seen significant advancements due to the development of computational methods that allow for the rapid screening of large libraries of compounds. These methods have enabled researchers to identify potential drug candidates more efficiently than ever before. The compound with CAS No. 522655-88-5 is a prime example of how computational chemistry can be used to discover novel therapeutic agents.

In particular, virtual screening techniques have been employed to identify molecules that interact with specific biological targets. By leveraging these techniques, researchers have been able to design molecules with high affinity and selectivity for their intended targets. The complex structure of 3-{2-[(3-chlorophenyl)methoxy]-3-methoxyphenyl}-2-cyano-N-(2-hydroxy-4-nitrophenyl)prop-2-enamide makes it an attractive candidate for such studies.

Moreover, the presence of nitro and hydroxyl groups in the molecule suggests that it may exhibit redox-active properties. Such properties are increasingly being explored in the development of new therapeutic agents, particularly those aimed at treating neurological disorders and cancer. The ability of this compound to participate in redox reactions could make it a valuable tool in understanding disease mechanisms and developing new treatments.

Another area of interest is the potential use of this compound as a scaffold for developing kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, including cell growth and division. Inhibiting kinases has become a major focus in drug development due to their involvement in various diseases, particularly cancer. The complex structure of 3-{2-[(3-chlorophenyl)methoxy]-3-methoxyphenyl}-2-cyano-N-(2-hydroxy-4-nitrophenyl)prop-2-enamide makes it an attractive candidate for designing kinase inhibitors.

Recent research has shown that molecules containing cyano and hydroxynitro groups can effectively modulate kinase activity. These functional groups are capable of interacting with key residues in the kinase active site, leading to inhibition of enzyme activity. The compound under discussion contains both cyano and hydroxynitro groups, making it a promising candidate for further investigation as a kinase inhibitor.

In conclusion, the compound with CAS No. 522655-88-5 and the product name 3-{2-[(3-chlorophenyl)methoxy]-3-methoxyphenyl}-2-cyano-N-(2-hydroxy-4-nitrophenyl)prop-2-enamide represents a significant advancement in pharmaceutical chemistry. Its complex structure and functional groups make it a promising candidate for further investigation in drug discovery. The potential applications of this compound span multiple therapeutic areas, including cancer treatment and neurological disorders. As research continues to uncover new biological targets and mechanisms, compounds like this one will play an increasingly important role in developing novel therapeutic agents.